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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in improving the

accuracy of their aerial radiation surveys.

Troubleshooting Guide
This guide addresses specific issues that may arise during aerial radiation survey experiments,

providing potential causes and recommended solutions.
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Issue Potential Causes Recommended Solutions

Inconsistent or Irregular

Readings

- Improper equipment

calibration.[1] - Fluctuations in

background radiation (e.g.,

atmospheric radon).[2] -

Changes in survey altitude.[3] -

Environmental interference

(e.g., weather changes, soil

moisture variations).[4][5]

- Perform pre-flight, in-flight,

and post-flight calibration

checks.[1] - Apply background

correction methods, such as

using upward-looking

detectors or spectral-ratio

techniques.[2][6] - Use altitude

correction algorithms to

normalize data to a constant

height above ground.[3] - Plan

surveys during stable weather

conditions and account for soil

moisture in data analysis.[4][5]

High Background Noise

- Cosmic radiation.[7] -

Atmospheric radon and its

decay products.[8][9] -

Radiation from the survey

aircraft itself.[7] - Inadequate

detector shielding.

- Fly at lower altitudes when

possible, as cosmic radiation

increases with height.[10] -

Implement radon correction

techniques during data

processing.[2][11] - Measure

the aircraft's background

radiation signature on the

ground and over a large body

of water and subtract it from

the survey data.[7] - Ensure

detector shielding is optimized

for the expected radiation

environment.

Low Signal-to-Noise Ratio

(SNR)

- Insufficient detector volume

for the desired sensitivity.[7] -

Flying at too high an altitude,

leading to signal attenuation.

[12] - High survey speed,

reducing the dwell time over a

specific area.[13] - Data

- Use a larger detector volume

for higher sensitivity.[7] - Fly at

the lowest safe altitude to

maximize signal from the

ground.[14] - Reduce survey

speed to increase the number

of photons collected per unit

area.[13] - Apply noise-
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processing issues that amplify

noise.[3]

suppression techniques, such

as Maximum-Noise-Fraction

(MNF) transformation, before

further data processing.[3]

Anomalous Uranium Readings

- Presence of atmospheric

radon, which has gamma-ray

peaks that overlap with

uranium.[15] - Improper

Compton stripping coefficients,

leading to incorrect spectral

decomposition.[16]

- Use advanced spectral-ratio

or full-spectrum methods to

differentiate between ground

uranium sources and

atmospheric radon.[2][11] -

Verify and recalculate

Compton stripping coefficients

using calibration pads with

known concentrations of

potassium, uranium, and

thorium.[16]

Poor Spatial Resolution

- Flying at too high an altitude,

which increases the detector's

"footprint".[3] - Wide flight-line

spacing.[7] - High flight speed.

[13]

- Decrease the survey altitude

to reduce the ground area

viewed by the detector at any

given moment.[5] - Reduce the

spacing between flight lines to

ensure adequate overlap and

coverage.[12] - Fly at a slower

speed to allow for more data

points to be collected over a

given area.[13]

Frequently Asked Questions (FAQs)
1. What are the primary sources of error in aerial radiation surveys?

The primary sources of error include background radiation (cosmic, atmospheric radon, and the

aircraft itself), variations in survey altitude, environmental factors like soil moisture and

vegetation, and improper equipment calibration.[4][7][14][16]

2. How does survey altitude affect the accuracy of measurements?
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Gamma rays are attenuated by the air, meaning their intensity decreases exponentially with

increasing distance from the source.[12] Flying at higher altitudes reduces the count rate and

diminishes spatial resolution because the detector's field of view covers a larger area on the

ground.[3] Therefore, maintaining a consistent, low altitude is crucial for accurate and high-

resolution data.[14]

3. What is the impact of atmospheric radon on survey data?

Atmospheric radon and its gamma-emitting decay products can significantly interfere with

survey results, particularly in the uranium energy window.[8][9] This interference can lead to

false uranium anomalies and an overestimation of ground uranium concentrations.[2] The

contribution from airborne radon can often be several times that of uranium sources on the

ground.[2]

4. How can I correct for background radiation?

Several methods can be used to correct for background radiation:

Aircraft and Cosmic Background: Fly over a large body of water at various altitudes to

measure the combined aircraft and cosmic background, which can then be subtracted from

the survey data.[7]

Atmospheric Radon: Two primary approaches exist for estimating and correcting for

atmospheric radon:

Upward-looking detectors: These detectors have a directional sensitivity that helps

discriminate between radiation from the ground and atmospheric radon.[6]

Spectral methods: Techniques like the spectral-ratio or full-spectrum method use the

shape of the measured gamma-ray spectra to estimate the relative contributions of

terrestrial sources and atmospheric radon.[2][11]

5. How does soil moisture influence aerial radiation measurements?

Increased soil moisture content attenuates gamma radiation from the ground, leading to a

decrease in the measured radiation level at the survey altitude.[4] Water in the soil acts as a
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shield, effectively increasing the density of the ground material and blocking some of the

radiation from reaching the detector.[4]

6. How often should radiation detection instruments be calibrated?

Radiation survey instruments should be calibrated at least annually and after any maintenance

or servicing.[17] Regular calibration ensures that the instrument's response to a known

radiation field is accurate and within acceptable limits (typically ±10% or ±20% of the expected

value).[18][19]

Experimental Protocols
Protocol 1: Instrument Calibration Procedure
This protocol outlines the general steps for calibrating a portable radiation survey instrument

using a certified reference source.

Objective: To ensure the instrument provides accurate and reliable measurements.

Materials:

Radiation survey instrument to be calibrated.

Calibrated radiation source(s) with known activity and energy, traceable to a national

standard (e.g., NIST).[20]

Calibration jig or setup to ensure a fixed and repeatable geometry between the source and

the detector.[19]

Logbook for recording data.

Methodology:

Pre-Calibration Check:

Perform a battery check to ensure sufficient power for the duration of the calibration.[19]

Conduct a functional check on all instrument ranges to ensure proper operation.[19]
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Allow the instrument to equilibrate to the ambient temperature and pressure of the

calibration facility.[19]

Calibration Setup:

Position the calibration jig in an area with low background radiation and at least 1 meter

from any scattering surfaces (walls, floor, ceiling).[19]

Place the radiation source in the designated position on the jig.

Measurement:

Position the instrument's detector at a specified distance from the source, ensuring the

sensitive volume of the detector is fully within the radiation beam.[18]

Record the instrument's reading.

Perform measurements at two distinct points on each scale or decade of the instrument

(e.g., at 20-25% and 75-80% of the full scale).[19]

Record the readings before and after any adjustments are made.[19]

Data Analysis and Acceptance Criteria:

Compare the instrument's observed reading to the known, expected radiation field value at

each point.

The instrument is considered calibrated if the observed measurement is within a specified

tolerance (e.g., ±20%) of the expected value.[19]

If an adjustment is necessary, it should be made at one point, and then the second point

should be re-checked to ensure the linearity of the response.[18]

Documentation:

Record all calibration data, including the date, instrument model and serial number,

reference source used, observed readings, expected values, and the name of the person

performing the calibration.
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Issue a certificate of calibration for the instrument.[17]

Protocol 2: Atmospheric Radon Background Correction
using the Spectral-Ratio Method
Objective: To remove the influence of atmospheric radon from the gamma-ray spectrum to

accurately determine ground-level radiation information.

Methodology:

Data Acquisition:

Collect aerial gamma-ray spectrometry data over the survey area. The system should

record full spectra, not just counts in predefined energy windows.

Principle of the Spectral-Ratio Method:

This method utilizes the relative heights (or count rates) of different gamma-ray

photopeaks from the Uranium-238 decay series.[2][11]

Some decay products (like Lead-214 and Bismuth-214) are present in both the ground

and the atmosphere (as radon progeny), while others are only in the ground.

By comparing the ratios of these photopeaks, it's possible to estimate the contribution of

airborne radon to the overall signal.[2]

Calibration:

The spectral-ratio method requires calibration to determine the specific ratios for a given

detector system.

This is typically done by flying over a body of water (where the ground signal is absent) to

measure the pure atmospheric radon spectrum and by using ground-based calibration

pads with known uranium concentrations.[11]

Data Processing:

For each measured spectrum in the survey data, apply the pre-calibrated spectral ratios.
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Calculate the portion of the count rate in the uranium energy window that is attributable to

atmospheric radon.

Subtract this calculated radon component from the total count rate in the uranium window.

Verification:

After correction, uranium concentration maps should more accurately reflect the ground

geology.

Anomalies that were caused by radon will be significantly reduced or eliminated. For

example, one study showed that after correction, the ratio of the average count rate in a

radon-anomalous zone compared to other zones decreased from 1.91 to 1.03.[2]

Visualizations
Aerial Radiation Survey Workflow

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.researchgate.net/publication/370190318_Application_of_advanced_spectral-ratio_radon_background_correction_in_the_UAV-borne_gamma-ray_spectrometry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Planning & Calibration

Phase 2: Data Acquisition

Phase 3: Data Processing & Analysis

Phase 4: Output

Define Survey Objectives
(e.g., baseline, contamination mapping)

Select Survey Parameters
(Altitude, Line Spacing, Speed)

Equipment Calibration
(Pre-Flight Checks)

Conduct Aerial Survey

Record Gamma-Ray Spectra & GPS Data

Quality Control Checks

Background Corrections
(Cosmic, Aircraft, Radon)

Altitude & Attenuation Corrections

Data Gridding & Mapping

Generate Radiation Maps

Interpretation & Reporting

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Checks Data Re-processing

Inaccurate or
Anomalous Readings

Detected

Review Flight Parameters
(Altitude, Speed)

Check Environmental Conditions
(Weather, Soil Moisture)

Verify Instrument Calibration
Logs

Apply Altitude
Corrections

Apply Background
Corrections (Radon)

Re-evaluate Compton
Stripping Coefficients

Accurate Data
Achieved

Total Measured Signal

Ground Source Background

Background Components

Cosmic Aircraft Atmospheric Radon

Corrected Ground Signal

Correction Methods

Altitude Correction Flights (over water) Ground & Water Measurements Upward Detectors or Spectral Ratios

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b593873?utm_src=pdf-body-img
https://www.benchchem.com/product/b593873?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Aerial Radiological Survey (FAQ) | Washington State Department of Health [doh.wa.gov]

2. researchgate.net [researchgate.net]

3. tandfonline.com [tandfonline.com]

4. idpublications.org [idpublications.org]

5. News - Three Major Factors Affecting the Accuracy of Aerial Survey by Drones | Hongfei
Drone [hongfeidrone.com]

6. www-pub.iaea.org [www-pub.iaea.org]

7. pubs.geoscienceworld.org [pubs.geoscienceworld.org]

8. fe.infn.it [fe.infn.it]

9. Exploring atmospheric radon with airborne gamma-ray spectroscopy [sfera.unife.it]

10. Aerial Radiation Survey｜Hong Kong Observatory(HKO)｜Educational Resources
[hko.gov.hk]

11. researchgate.net [researchgate.net]

12. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]

13. tandfonline.com [tandfonline.com]

14. discoveryalert.com.au [discoveryalert.com.au]

15. researchgate.net [researchgate.net]

16. tandfonline.com [tandfonline.com]

17. health.state.mn.us [health.state.mn.us]

18. nrc.gov [nrc.gov]

19. cnsc-ccsn.gc.ca [cnsc-ccsn.gc.ca]

20. Radiation Detection Instrument Calibration | UW Environmental Health & Safety
[ehs.washington.edu]

To cite this document: BenchChem. [Technical Support Center: Improving the Accuracy of
Aerial Radiation Surveys]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593873#improving-the-accuracy-of-aerial-radiation-
surveys]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://doh.wa.gov/community-and-environment/radiation/radiological-emergency-preparedness/aerial-radiological-survey-king-and-pierce-counties/aerial-radiological-survey-king-and-pierce-county-faq
https://www.researchgate.net/publication/370190318_Application_of_advanced_spectral-ratio_radon_background_correction_in_the_UAV-borne_gamma-ray_spectrometry
https://www.tandfonline.com/doi/abs/10.1071/EG999161
http://www.idpublications.org/wp-content/uploads/2015/06/SOIL-MOISTURE-AND-ITS-EFFECT-ON-GAMMA-RADIATION-LEVEL-AT-THE-AIR-GROUND-INTERFACE.pdf
https://www.hongfeidrone.com/news/three-major-factors-affecting-the-accuracy-of-aerial-survey-by-drones/
https://www.hongfeidrone.com/news/three-major-factors-affecting-the-accuracy-of-aerial-survey-by-drones/
https://www-pub.iaea.org/MTCD/Publications/PDF/Pub1463_web.pdf
https://pubs.geoscienceworld.org/geophysics/article-pdf/45/9/1427/3114760/1427.pdf
https://www.fe.infn.it/radioactivity/materials/papers/baldoncini2017a.pdf
https://sfera.unife.it/handle/11392/2377884
https://www.hko.gov.hk/en/education/radiation/monitoring-and-assessment/00567-aerial-radiation-survey.html
https://www.hko.gov.hk/en/education/radiation/monitoring-and-assessment/00567-aerial-radiation-survey.html
https://www.researchgate.net/publication/386977768_Exploring_atmospheric_radon_with_airborne_gamma-ray_spectroscopy
https://assets.publishing.service.gov.uk/media/68b828e2d723ba6f74dba93f/Aerial_monitoring_of_environmental_radioactivity_-_report.pdf
https://www.tandfonline.com/doi/full/10.1080/01431161.2016.1252474
https://discoveryalert.com.au/news/unlocking-earth-s-secrets-the-power-of-radiometric-gamma-ray-surveys-for-geological-exploration/
https://www.researchgate.net/publication/346574700_Improving_the_quality_of_aerial_gamma-ray_surveys
https://www.tandfonline.com/doi/pdf/10.1071/ASEG2001ab029
https://www.health.state.mn.us/communities/environment/radiation/docs/radioactive/calibrating.pdf
https://www.nrc.gov/docs/ML1004/ML100400174.pdf
https://www.cnsc-ccsn.gc.ca/eng/nuclear-substances/licensing-class-ii-nuclear-facilities-and-prescribed-equipment/information-class-ii-licensed-facilities/regulatory-expectations-calibration-survey-meters/
https://www.ehs.washington.edu/radiation/radiation-detection-instrument-calibration
https://www.ehs.washington.edu/radiation/radiation-detection-instrument-calibration
https://www.benchchem.com/product/b593873#improving-the-accuracy-of-aerial-radiation-surveys
https://www.benchchem.com/product/b593873#improving-the-accuracy-of-aerial-radiation-surveys
https://www.benchchem.com/product/b593873#improving-the-accuracy-of-aerial-radiation-surveys
https://www.benchchem.com/product/b593873#improving-the-accuracy-of-aerial-radiation-surveys
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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